4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol
Overview
Description
4-Methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol, also known as MMSD, is a heterocyclic compound that is widely used in scientific research and laboratory experiments. It is a versatile compound that has a wide range of applications, including in the synthesis of organic compounds, in catalytic reactions, and in the study of biochemical and physiological effects.
Scientific Research Applications
4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol is a versatile compound that has a wide range of applications in scientific research. It is commonly used as a catalyst in organic synthesis, and it has been used in the synthesis of a variety of compounds, including peptides, nucleosides, and heterocycles. It has also been used in the study of biochemical and physiological effects, as it is capable of binding to a variety of macromolecules. Additionally, 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol has been used in the study of catalytic reactions, as it is capable of accelerating the rate of a reaction.
Mechanism of Action
The mechanism of action of 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol is not fully understood, but it is believed to involve a variety of mechanisms. It is thought to act as a Lewis acid, which means that it can form a bond with an electron pair of a molecule, allowing it to act as a catalyst for a reaction. Additionally, it is thought to act as an electrophile, which means that it can react with a nucleophile, such as a carboxylic acid, to form a new bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol are largely unknown, as the compound has not been extensively studied. However, it is known to bind to a variety of macromolecules, including proteins, carbohydrates, and lipids. It is also known to interact with a variety of enzymes, and it is thought to have an effect on the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
The advantages of using 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol in laboratory experiments include its low cost, its availability, and its wide range of applications. Additionally, it is relatively easy to synthesize, and it is capable of binding to a variety of macromolecules. The main limitation of using 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol in laboratory experiments is that its mechanism of action is not fully understood, so it is difficult to predict the exact effects of using it in a given experiment.
Future Directions
The potential future directions for research on 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol include further studies of its mechanism of action, its biochemical and physiological effects, and its potential applications in organic synthesis. Additionally, further studies could be conducted to investigate the potential of using 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol in catalytic reactions, and to explore its potential uses in drug development. Finally, further studies could be conducted to investigate the potential of using 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol in the study of biochemical and physiological effects, and to explore its potential applications in the study of diseases.
Synthesis Methods
The synthesis of 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol is relatively simple and can be done in a few steps. The first step is to react 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazole with anhydrous sodium carbonate. This reaction produces a reactive intermediate, which is then reacted with 2-methyl-1H-1,3-benzodiazol-2-ol in the presence of an acid catalyst. The resulting product is 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol involves the reaction of 2-aminobenzenesulfonamide with methyl chloroformate followed by cyclization with formic acid and subsequent oxidation with potassium permanganate.", "Starting Materials": [ "2-aminobenzenesulfonamide", "methyl chloroformate", "formic acid", "potassium permanganate" ], "Reaction": [ "Step 1: React 2-aminobenzenesulfonamide with methyl chloroformate in the presence of a base such as triethylamine to form the corresponding methyl carbamate intermediate.", "Step 2: Cyclize the methyl carbamate intermediate with formic acid in the presence of a catalyst such as p-toluenesulfonic acid to form the benzodiazole ring.", "Step 3: Oxidize the benzodiazole ring with potassium permanganate in the presence of a base such as sodium hydroxide to form the final product, 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol." ] } | |
CAS RN |
1699191-56-4 |
Product Name |
4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol |
Molecular Formula |
C9H10N2O3S |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
